Cas no 177360-11-1 (5-bromo-6-methoxy-1H-indole)
5-bromo-6-methoxy-1H-indole structure
Product Name:5-bromo-6-methoxy-1H-indole
CAS No:177360-11-1
MF:C9H8BrNO
MW:226.06992149353
MDL:MFCD11848564
CID:1006583
PubChem ID:53418437
Update Time:2025-04-20
5-bromo-6-methoxy-1H-indole Chemical and Physical Properties
Names and Identifiers
-
- 5-bromo-6-methoxy-1H-indole
- 1H-Indole, 5-broMo-6-Methoxy-
- ZB0568
- SCHEMBL6666225
- NWHWSVLYUXYJFU-UHFFFAOYSA-N
- AKOS023643571
- CS-0139595
- MFCD11848564
- AS-40457
- SY259508
- CHA36011
- 5-Bromo-6-methoxyindole
- 5-Bromo-6-methoxy indole
- 177360-11-1
-
- MDL: MFCD11848564
- Inchi: 1S/C9H8BrNO/c1-12-9-5-8-6(2-3-11-8)4-7(9)10/h2-5,11H,1H3
- InChI Key: NWHWSVLYUXYJFU-UHFFFAOYSA-N
- SMILES: BrC1C(=CC2=C(C=CN2)C=1)OC
Computed Properties
- Exact Mass: 224.97893g/mol
- Monoisotopic Mass: 224.97893g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 165
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 25Ų
5-bromo-6-methoxy-1H-indole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-BA775-100mg |
5-bromo-6-methoxy-1H-indole |
177360-11-1 | 95+% | 100mg |
1108CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-BA775-250mg |
5-bromo-6-methoxy-1H-indole |
177360-11-1 | 95+% | 250mg |
2661CNY | 2021-05-07 | |
| abcr | AB457022-250 mg |
5-Bromo-6-methoxy-1H-indole |
177360-11-1 | 250mg |
€526.10 | 2023-04-22 | ||
| abcr | AB457022-1 g |
5-Bromo-6-methoxy-1H-indole |
177360-11-1 | 1g |
€1,231.10 | 2023-04-22 | ||
| Chemenu | CM234187-250mg |
5-Bromo-6-methoxy-1H-indole |
177360-11-1 | 95% | 250mg |
$298 | 2023-02-02 | |
| Chemenu | CM234187-1g |
5-Bromo-6-methoxy-1H-indole |
177360-11-1 | 95% | 1g |
$687 | 2023-02-02 | |
| Chemenu | CM234187-1g |
5-Bromo-6-methoxy-1H-indole |
177360-11-1 | 95% | 1g |
$577 | 2021-08-04 | |
| TRC | B711250-10mg |
5-Bromo-6-methoxy-1H-indole |
177360-11-1 | 10mg |
$ 50.00 | 2022-06-01 | ||
| TRC | B711250-50mg |
5-Bromo-6-methoxy-1H-indole |
177360-11-1 | 50mg |
$ 210.00 | 2022-06-01 | ||
| TRC | B711250-100mg |
5-Bromo-6-methoxy-1H-indole |
177360-11-1 | 100mg |
$ 295.00 | 2022-06-01 |
5-bromo-6-methoxy-1H-indole Related Literature
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
177360-11-1 (5-bromo-6-methoxy-1H-indole) Related Products
- 139617-32-6(9H-Carbazole, 1-bromo-2,4-dimethoxy-)
- 58933-47-4(5,7-Dibromo-6-methyoxy-1H-indole,9CI)
- 874792-20-8(6-Bromo-4-methoxyquinoline)
- 666735-07-5(7-bromo-6-methoxyisoquinoline)
- 36255-25-1(3-bromo-4-methoxyquinoline)
- 36023-06-0(8-Bromo-7-methoxyquinoline)
- 90858-86-9(4-Bromo-5-methoxy-1H-indole)
- 103028-33-7(7-bromo-6-methoxy-quinoline)
- 36023-01-5(5-bromo-6-methoxy-quinoline)
- 106103-36-0(6-Bromo-5-methoxy-1H-indole)
Recommended suppliers
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
CN Supplier
Reagent
Shanghai Joy Biotech Ltd
Gold Member
CN Supplier
Bulk
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
CN Supplier
Reagent